Cas no 1535368-32-1 (Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester)

• Product Name: Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester
• CAS No: 1535368-32-1
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5273957
• Update Time: 2025-10-31

Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester
• Ethyl 3-(aminomethyl)-2-hydroxy-3-methylpentanoate

• Inchi： 1S/C9H19NO3/c1-4-9(3,6-10)7(11)8(12)13-5-2/h7,11H,4-6,10H2,1-3H3
• InChI Key： SKAZGXKCPKGBLV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(O)C(CN)(C)CC

Additional information on Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester

Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester (CAS No. 1535368-32-1): A Comprehensive Overview

Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester, identified by the CAS number 1535368-32-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, presents a promising candidate for various applications in drug development and biochemical studies. Its molecular structure incorporates both hydroxyl and amine functional groups, making it a versatile intermediate in synthetic chemistry.

The compound's name highlights several key structural motifs that are of particular interest to researchers. The presence of a 3-(aminomethyl) group suggests potential roles in peptide mimetics and protein interaction studies, while the 2-hydroxy and 3-methyl substituents contribute to its reactivity and solubility properties. These features make it an attractive building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds with therapeutic potential. The Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester has been explored in various contexts, particularly in the synthesis of bioactive molecules. Its ability to serve as a precursor for more complex structures has made it valuable in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of new drugs. Researchers have been investigating its use as a scaffold for designing molecules that can interact with biological targets. The combination of hydroxyl and amine groups provides multiple sites for functionalization, allowing for the creation of diverse pharmacophores.

The chemical properties of Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester make it particularly useful in synthetic organic chemistry. Its reactivity allows for the facile introduction of additional functional groups, enabling the construction of increasingly complex molecules. This has implications not only for drug discovery but also for materials science and other areas where precise molecular control is essential.

Recent studies have demonstrated the utility of this compound in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The 3-(aminomethyl) group serves as a key moiety for linking other functional units, while the ester group provides a handle for further chemical modifications.

The pharmaceutical industry has shown particular interest in compounds that can modulate biological pathways. The structural features of Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester suggest potential applications in areas such as inflammation, cancer, and neurodegenerative diseases. By serving as a precursor for more complex molecules, it contributes to the ongoing effort to develop innovative therapeutic strategies.

In addition to its pharmaceutical applications, this compound has also been explored in other fields. For instance, its unique chemical properties make it suitable for use as a ligand in coordination chemistry or as a building block for polymers with specialized functions. The versatility of its structure allows researchers to tailor its properties for specific applications.

The synthesis of Pentanoic acid, 3-(aminomethyl)-2-hydroxy-3-methyl-, ethyl ester represents an interesting challenge for organic chemists due to its complex structure. However, advances in synthetic methodologies have made it increasingly accessible. Modern techniques such as catalytic hydrogenation and selective functionalization have enabled researchers to construct this molecule with high efficiency and purity.

The growing body of research on this compound underscores its importance as a chemical entity with multiple potential applications. As our understanding of its properties continues to expand, so too will its utility in various scientific disciplines. The future holds promise for further discoveries that will leverage its unique characteristics to address some of the most pressing challenges in medicine and materials science.